Cas no 531544-17-9 ((3-cyano-2-methyl-1H-indol-1-yl)acetic Acid)

(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid structure
531544-17-9 structure
Product Name:(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid
CAS No:531544-17-9
MF:C12H10N2O2
MW:214.220002651215
MDL:MFCD03216644
CID:1075575
PubChem ID:653215
Update Time:2025-09-25

(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Cyano-2-methyl-1H-indol-1-yl)acetic acid
    • (3-Cyano-2-methyl-indol-1-yl)-acetic acid
    • 2-(3-cyano-2-methylindol-1-yl)acetic acid
    • MFCD03216644
    • SR-01000321643
    • MLS000075634
    • (3-cyano-2-methylindol-1-yl)acetic acid
    • CS-0317664
    • 2-(3-cyano-2-methyl-indol-1-yl)acetic acid
    • DTXSID60349563
    • Oprea1_853511
    • SR-01000321643-1
    • cid_653215
    • BDBM43547
    • 2-(3-cyano-2-methyl-indol-1-yl)ethanoic acid
    • (3-cyano-2-methyl-1h-indol-1-yl)acetic acid
    • 2-(3-Cyano-2-methyl-1H-indol-1-yl)aceticacid
    • SMR000013849
    • 2-(3-cyano-2-methyl-1-indolyl)acetic acid
    • BS-37958
    • STL371846
    • HMS2347D23
    • HMS1557D01
    • DB-016406
    • AKOS000113539
    • TimTec1_008163
    • CHEMBL1341345
    • (3-cyano-2-methyl-indol-1-yl)-acetic acid, AldrichCPR
    • 531544-17-9
    • (3-cyano-2-methyl-1H-indol-1-yl)acetic Acid
    • MDL: MFCD03216644
    • Inchi: 1S/C12H10N2O2/c1-8-10(6-13)9-4-2-3-5-11(9)14(8)7-12(15)16/h2-5H,7H2,1H3,(H,15,16)
    • InChI Key: JKRYSSLJLLGUDE-UHFFFAOYSA-N
    • SMILES: OC(CN1C(C)=C(C#N)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 214.07400
  • Monoisotopic Mass: 214.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.02000
  • LogP: 1.90598

(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid Security Information

  • Hazard Category Code: 25-37/38-41
  • Safety Instruction: 26-39-45
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3-cyano-2-methyl-1H-indol-1-yl)acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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